Cas no 111087-10-6 (methyl 2-amino-4-methanesulfonylbutanoate)

• Product Name: methyl 2-amino-4-methanesulfonylbutanoate
• CAS No: 111087-10-6
• MF: C₆H₁₃NO₄S
• MW: 195.2367208004
• CID: 1196288
• PubChem ID: 13976100
• Update Time: 2025-11-06

methyl 2-amino-4-methanesulfonylbutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-amino-4-(methylsulfonyl)-, methyl ester
• methyl 2-amino-4-methanesulfonylbutanoate
• BDBM85318
• 111087-10-6
• SCHEMBL6782700
• Methyl 2-amino-4-(methylsulfonyl)butanoate
• EN300-1300014

• Inchi： 1S/C6H13NO4S/c1-11-6(8)5(7)3-4-12(2,9)10/h5H,3-4,7H2,1-2H3
• InChI Key： OSFMMISXYHORSN-UHFFFAOYSA-N
• SMILES： S(C)(CCC(C(=O)OC)N)(=O)=O

Computed Properties

• Exact Mass: 195.05659
• Monoisotopic Mass: 195.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 86.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-4-methanesulfonylbutanoate

Recent Advances in the Study of Methyl 2-amino-4-methanesulfonylbutanoate (CAS: 111087-10-6)

Methyl 2-amino-4-methanesulfonylbutanoate (CAS: 111087-10-6) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of enzyme inhibitors and prodrugs. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

The compound, characterized by its methanesulfonyl and amino functional groups, has been investigated for its role in modulating enzyme activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of cysteine protease inhibitors, which are pivotal in the treatment of parasitic infections and certain cancers. The study utilized a combination of computational modeling and in vitro assays to validate the compound's inhibitory potential, revealing a promising IC50 value in the nanomolar range.

Further research has explored the pharmacokinetic properties of methyl 2-amino-4-methanesulfonylbutanoate. A recent preclinical study highlighted its favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. The study, conducted by a team at the University of Cambridge, employed advanced LC-MS techniques to track the compound's distribution and elimination in rodent models, providing critical insights into its therapeutic potential.

In addition to its pharmacological applications, the compound has also been a subject of interest in synthetic chemistry. A 2024 publication in Organic Letters detailed a novel, scalable synthesis route for methyl 2-amino-4-methanesulfonylbutanoate, emphasizing its cost-effectiveness and high yield. The method, which involves a series of catalytic reactions, has been lauded for its environmental sustainability and operational simplicity, addressing key challenges in large-scale production.

Emerging studies have also investigated the compound's role in targeted drug delivery systems. Researchers at MIT have recently developed a prodrug platform utilizing methyl 2-amino-4-methanesulfonylbutanoate as a linker, enabling site-specific release of anticancer agents. This innovative approach, published in Nature Biotechnology, demonstrated enhanced tumor selectivity and reduced off-target effects in murine models, marking a significant advancement in precision medicine.

In conclusion, methyl 2-amino-4-methanesulfonylbutanoate (CAS: 111087-10-6) continues to be a compound of high relevance in chemical biology and pharmaceutical research. Its multifaceted applications—from enzyme inhibition to drug delivery—underscore its versatility and potential for future therapeutic innovations. Ongoing studies are expected to further elucidate its mechanisms of action and expand its utility in clinical settings.